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A comprehensive comparison of two powerful peracids for researchers, scientists, and drug
development professionals.

In the realm of disinfection and sterilization, the choice of a biocidal agent is critical, balancing
efficacy with cost and environmental impact. Among the options, peracids, particularly peracetic
acid (PAA) and performic acid (PFA), have emerged as potent alternatives to traditional
disinfectants like chlorine-based compounds.[1] This guide provides an objective comparison of
performic acid and peracetic acid, supported by experimental data, to aid in the selection of
the most appropriate disinfectant for specific applications.

Executive Summary

Performic acid consistently demonstrates superior biocidal efficacy compared to peracetic
acid, achieving higher log reductions of microorganisms at lower concentrations and shorter
contact times.[1][2] However, this enhanced performance is offset by PFA's inherent instability,
necessitating on-site generation and rapid use.[3] Peracetic acid, while less potent, is a
commercially stable equilibrium solution, offering greater ease of handling and storage.[4] The
cost-effectiveness of each acid is therefore a nuanced calculation, weighing the operational
efficiencies of PFA's rapid action against the logistical simplicity of PAA.

Performance and Efficacy

Performic acid exhibits a significantly stronger and faster antimicrobial action across a broad
spectrum of microorganisms, including bacteria, viruses, spores, and fungi.[3][5] This
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heightened efficacy is attributed to its higher oxidation potential.[6]

Table 1: Comparative Efficacy against E. coli

o Concentration for 2-log10
Disinfectant ] ) Reference
Reduction (mg minliL)

Performic Acid (PFA) 1.0-3.6 [1]

Peracetic Acid (PAA) 8.2-21 [1]

As illustrated in Table 1, the concentration-time (CT) value required for a 2-log reduction of E.
coli is substantially lower for PFA than for PAA, indicating its superior disinfection power.[1]
Studies have shown that the integral CT (ICT) requirements for PAA can be approximately 20
times higher than for PFA to achieve the same level of inactivation.[2]

Mechanism of Action

Both performic acid and peracetic acid function as oxidizing agents, disrupting the cellular
integrity of microorganisms. The primary mechanism involves the denaturation of proteins and
enzymes, disruption of cell wall permeability through the oxidation of sulthydryl and sulfur
bonds, and damage to the cell membrane, leading to cell lysis.[7][8][9]

Microorganism
Genetic Material
(Minor Pathway)
Peracid (PFA or PAA) Cell Wall Outcome
Oxidation _L-p{ Membrane
— | Iy
Cellular Disruption
Denaturation -
\ - //|
—( Proteins &
Enzymes
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Figure 1: General antimicrobial mechanism of peracids.

While both acids share a similar mode of action, the higher reactivity of performic acid leads
to a more rapid and extensive disruption of cellular components.[6]

Stability and Generation

A critical differentiator between the two acids is their stability. Peracetic acid is commercially
available as an equilibrium solution, typically containing acetic acid, hydrogen peroxide, and
water, and can be stored for extended periods.[4][10]

In contrast, performic acid is highly unstable and decomposes rapidly into formic acid,
hydrogen peroxide, and carbon dioxide.[3] This instability necessitates its on-site and on-
demand generation through the reaction of formic acid and hydrogen peroxide, often catalyzed
by an acid like sulfuric acid.[3][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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